Cas no 2419-54-7 (Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester)

Z-L-Aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester is a protected derivative of L-aspartic acid, widely used in peptide synthesis and organic chemistry research. The beta-benzyl ester group provides selective protection for the carboxylic acid side chain, while the alpha-4-nitrophenyl ester serves as an activated ester, facilitating efficient amide bond formation under mild conditions. This compound is particularly valuable for controlled coupling reactions, minimizing racemization risks. Its stability and reactivity make it suitable for stepwise peptide elongation, especially in solid-phase synthesis. The nitrophenyl leaving group enhances acylation kinetics, improving yields in complex peptide assemblies. Proper handling under anhydrous conditions is recommended to maintain integrity.

Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester structure

2419-54-7 structure

Product Name:Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester

CAS No:2419-54-7

MF:C₂₅H₂₂N₂O₈

MW:478.450787067413

CID:251167

PubChem ID:13817493

Update Time:2025-10-29

Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

- L-Aspartic acid,N-[(phenylmethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester
- 4-Benzyl 1-(4-nitrophenyl) N-[(benzyloxy)carbonyl]-L-aspartate
- Z-ASP(OBZL)-ONP
- Z-L-aspartic acid β-benzyl ester α-4-nitrophenyl ester
- (S)-N-tert-butyl-3-[(2S,3S)-2-hydroxy-3-[(S)-2-benzyloxycarbonylaminosuccinamyl]amino-4-phenylbutanoyl]pyrrolidine-2-carboxamide
- AHPBA 1a
- Cbz-Asn-Apns-Pro-NH-tBu
- Kni-102
- Rpi 312
- Z-Asn-apns-pro-NH-t-but
- Z-L-Asp(Bzl)-ONP
- z-asp(obzl)onp
- 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-(phenylmethoxycarbonylamino)butanedioate
- Z-L-Aspartic acid beta-benZyl ester alpha-4-nitrophenyl ester (CbZ-L-Asp(OBZl)-OPh(4-NO2))
- (S)-4-benzyl 1-(4-nitrophenyl) 2-(benzyloxycarbonylamino)succinate
- Z-L-ASPARTICACID4-BENZYL1-(4-NITROPHENYL)ESTER
- Z-L-aspartic acid 4-benzyl 1-(4-nitrophenyl) ester
- 2419-54-7
- SCHEMBL10898520
- N-CBZ-B-BENZYL-L-ASPARTIC ACID P-NITROPH ENYL ESTER
- MFCD00057618
- G84038
- Z-L-ASPARTIC ACID B-BENZYL ESTER A-4-NITROPHENYL ESTER
- Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester
- Inchi： 1S/C25H22N2O8/c28-23(33-16-18-7-3-1-4-8-18)15-22(26-25(30)34-17-19-9-5-2-6-10-19)24(29)35-21-13-11-20(12-14-21)27(31)32/h1-14,22H,15-17H2,(H,26,30)/t22-/m0/s1
- InChI Key： PDNCLFWZMMRDCA-QFIPXVFZSA-N
- SMILES： O(CC1C=CC=CC=1)C(C[C@@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 478.13800
Monoisotopic Mass: 478.13761566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 12
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 137Å²

Experimental Properties

PSA: 140.24000
LogP: 4.65630

Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester Security Information

WGK Germany：3
FLUKA BRAND F CODES：8

Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester Pricemore >>

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TRC	Z290595-1g	Z-L-aspartic acid beta-benzyl ester alpha-4-nitrophenyl ester	2419-54-7		1g	$ 65.00	2022-06-02
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A2B Chem LLC	AF34551-1g	Z-L-Aspartic acid 4-benzyl 1-(4-nitrophenyl) ester	2419-54-7	≥ 97% (HPLC)	1g	$41.00	2024-04-20
A2B Chem LLC	AF34551-5g	Z-L-Aspartic acid 4-benzyl 1-(4-nitrophenyl) ester	2419-54-7	≥ 97% (HPLC)	5g	$83.00	2024-04-20
A2B Chem LLC	AF34551-25g	Z-L-Aspartic acid 4-benzyl 1-(4-nitrophenyl) ester	2419-54-7	≥ 97% (HPLC)	25g	$252.00	2024-04-20
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